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Compound of Interest

Compound Name:
2-Cyano-2'-morpholinomethyl

benzophenone

CAS No.: 898750-05-5

Cat. No.: B1613701

Get Quote

Product Code: CMB-8750 | CAS: 898750-05-5 Document Type: Technical Handling &

Troubleshooting Guide Version: 2.4 (Current)

Product Overview & Chemical Identity
2-Cyano-2'-morpholinomethyl benzophenone is a specialized disubstituted benzophenone

intermediate. It features a nitrile (cyano) group at the ortho position of one phenyl ring and a

morpholinomethyl moiety at the ortho position of the second phenyl ring. This unique

substitution pattern makes it a critical scaffold in the synthesis of fused heterocycles (e.g.,

isoquinolines, phthalazines) and bioactive small molecules targeting kinase pathways or

inflammation.
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Property Specification

Molecular Formula C₁₉H₁₈N₂O₂

Molecular Weight 306.36 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DCM, Chloroform; Sparingly

soluble in Methanol

Purity (HPLC) 97%

Storage & Stability Protocols
Rationale: The morpholine nitrogen is basic, making the compound susceptible to salt

formation with atmospheric CO₂ or acidic vapors. The benzophenone core is generally stable,

but the cyano group can undergo slow hydrolysis under humid, acidic conditions.

Primary Storage Directive
Temperature: Store at 2–8°C (Refrigerated). Long-term storage (>6 months) is best at -20°C.

Atmosphere: Hygroscopic potential. Store under inert gas (Argon or Nitrogen).

Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and moisture

ingress.

Stability Validation (Self-Check)
Before use, visually inspect the compound.

Pass: Free-flowing off-white powder.

Fail: Clumping, sticky texture, or deep yellow/orange discoloration (indicates oxidation or

hydrolysis).

Handling & Safety (E-E-A-T)
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Expertise Note: While benzophenones are often photo-stable, the benzylic amine

(morpholinomethyl) is prone to oxidation. Always handle in a fume hood.

Personal Protective Equipment (PPE)
Respiratory: N95 or P100 respirator if dust generation is likely.

Skin: Nitrile gloves (min thickness 0.11 mm). Breakthrough time >480 min.

Eyes: Chemical safety goggles.

Emergency Response
Inhalation: Move to fresh air. The morpholine moiety can cause respiratory irritation.[1]

Skin Contact: Wash with soap and water.[2][3] Do not use alcohol immediately, as it may

increase transdermal absorption.

Experimental Protocols & Workflows
Protocol A: Standard Solubilization for Biological
Assays
Goal: Create a stable 10 mM stock solution in DMSO without precipitation.

Calculate: Weigh 3.06 mg of compound.

Solvent: Add 1.0 mL of anhydrous DMSO (Grade

99.9%).

Mixing: Vortex for 30 seconds. If particulates remain, sonicate at 40 kHz for 2 minutes at

room temperature.

QC Check: Inspect against a light source. Solution must be optically clear.

Storage: Aliquot into 50

L volumes and freeze at -20°C. Do not freeze-thaw more than 3 times.
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Protocol B: QC Analysis via HPLC
Use this method to verify purity before critical synthesis steps.

Column: C18 Reverse Phase (e.g., Agilent Zorbax, 4.6 x 150 mm, 5

m)

Mobile Phase A: Water + 0.1% TFA

Mobile Phase B: Acetonitrile + 0.1% TFA

Gradient: 10% B to 90% B over 20 minutes.

Detection: UV at 254 nm (Benzophenone absorption) and 220 nm (Amide/Nitrile).

Visualizations
Figure 1: Solubilization & Handling Workflow
This diagram illustrates the critical decision paths for preparing stock solutions to avoid

degradation.
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Caption: Decision tree for preparing stable stock solutions. Note the critical equilibration step to

prevent condensation.

Figure 2: Potential Reactivity & Degradation Pathways
Understanding the chemical fate of the molecule helps in troubleshooting synthesis failures.
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Caption: Mechanistic pathways showing degradation risks (Red) and synthetic utility (Green).
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Symptom Probable Cause Corrective Action

Solution turns yellow
Oxidation of the morpholine

nitrogen (N-oxide formation).

Discard solution. Use fresh

anhydrous DMSO. Ensure

headspace is purged with

Argon.

Precipitation in media
"Crash-out" effect due to low

aqueous solubility.

Dilute stock slowly into media

with rapid stirring. Keep final

DMSO concentration < 0.5%.

[4]

Low Yield in Synthesis

Cyano group hydrolysis or

interference from the basic

morpholine.

Ensure reagents are dry.[1][5]

[6][7] If using Lewis acids,

account for coordination to the

morpholine nitrogen (add

excess Lewis acid).

Extra Peak in HPLC

Hydrolysis of the nitrile to

amide (

).

Check water content of

solvents. Store compound in a

desiccator.

Frequently Asked Questions
Q1: Can I use this compound in cell culture assays? A: Yes, but solubility is the limiting factor.

The morpholine group aids solubility compared to pure benzophenones, but you must validate

the final concentration. We recommend a maximum of 100

M in aqueous media with 0.1% DMSO.

Q2: Is the cyano group reactive under standard storage conditions? A: It is stable at neutral pH.

However, exposure to strong acids or bases in the presence of moisture will convert the nitrile

to an amide or carboxylic acid [1].

Q3: Why does the MSDS list it as an irritant? A: Like many morpholine derivatives and

benzophenones, it can cause contact dermatitis and respiratory irritation. The morpholine

moiety is a known skin and eye irritant [2].
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Q4: I see two spots on my TLC. Is it impure? A: Not necessarily. The basic morpholine nitrogen

can cause "streaking" on silica gel. Add 1% Triethylamine (TEA) to your eluent to sharpen the

spots. If two distinct spots persist, check for the hydrolysis product (amide).

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

Benzophenone Derivatives. Retrieved from [Link]

ResearchGate.Synthesis of novel morpholine conjugated benzophenone analogues.

Retrieved from [Link]

Disclaimer: This guide is for research use only. Users must perform their own risk assessment

before handling hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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